Cas no 15781-71-2 (Propanedioic acid, methyl-, bis(2,4,6-trichlorophenyl) ester)

• Product Name: Propanedioic acid, methyl-, bis(2,4,6-trichlorophenyl) ester
• CAS No: 15781-71-2
• MF: C₁₆H₈Cl₆O₄
• MW: 476.950319290161
• MDL: MFCD17013284
• CID: 1335101
• PubChem ID: 12320374
• Update Time: 2025-05-25

Propanedioic acid, methyl-, bis(2,4,6-trichlorophenyl) ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, methyl-, bis(2,4,6-trichlorophenyl) ester
• bis(2,4,6-trichlorophenyl) 2-methylpropanedioate
• MFCD17013284
• bis(2,4,6-trichlorophenyl)-2-methyl-malonate
• bis (2,4,6-trichlorophenyl) 2-methyl-malonate
• CS-0447452
• 2-methylmalonic acid bis-(2,4,6-trichloro-phenyl) ester
• SCHEMBL1870358
• BIS(2,4,6-TRICHLOROPHENYL)2-METHYLMALONATE
• BIS(2,4,6-TRICHLOROPHENYL) METHYLMALONATE
• SB74194
• Bis(2,4,6-trichlorophenyl) methylpropanedioate
• SY334031
• 2-methylmalonic acid bis-(2,4,6-trichloro-phenyl)ester
• DTXSID60488426
• WS-01608
• 2-methyl-malonic acid bis-(2,4,6-trichloro-phenyl) ester
• 15781-71-2
• BIS(2,4,6-TRICHLOROPHENYL) 2-METHYLMALONATE
• DB-085738
• MFYQIVLDMHJIIH-UHFFFAOYSA-N
• Propanedioic acid, 2-methyl-, 1,3-bis(2,4,6-trichlorophenyl) ester

• MDL： MFCD17013284
• Inchi： 1S/C16H8Cl6O4/c1-6(15(23)25-13-9(19)2-7(17)3-10(13)20)16(24)26-14-11(21)4-8(18)5-12(14)22/h2-6H,1H3
• InChI Key： MFYQIVLDMHJIIH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1OC(C(C(=O)OC1C(=CC(=CC=1Cl)Cl)Cl)C)=O)Cl)Cl

Computed Properties

• Exact Mass: 475.852425g/mol
• Monoisotopic Mass: 473.855375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on Propanedioic acid, methyl-, bis(2,4,6-trichlorophenyl) ester

Propanedioic acid, methyl-, bis(2,4,6-trichlorophenyl) ester (CAS No. 15781-71-2): A Comprehensive Overview

Propanedioic acid, methyl-, bis(2,4,6-trichlorophenyl) ester, identified by the CAS number 15781-71-2, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its esterification of propanedioic acid with two 2,4,6-trichlorophenyl groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various applications in medicinal chemistry.

The molecular structure of Propanedioic acid, methyl-, bis(2,4,6-trichlorophenyl) ester consists of a central propanedioic acid backbone, which is symmetrically esterified at both carboxylic acid groups. The presence of the 2,4,6-trichlorophenyl groups introduces strong electron-withdrawing effects and enhances the compound's lipophilicity, making it an interesting candidate for drug design and development. The chlorine atoms also contribute to the compound's stability and reactivity under various conditions.

In recent years, the study of halogenated aromatic compounds has seen considerable advancements due to their broad spectrum of biological activities. The incorporation of chlorine atoms into aromatic rings has been shown to modulate the pharmacokinetic properties of molecules, enhancing their bioavailability and metabolic stability. This feature makes Propanedioic acid, methyl-, bis(2,4,6-trichlorophenyl) ester a promising scaffold for the development of novel therapeutic agents.

One of the most notable applications of this compound is in the synthesis of biologically active molecules. Researchers have leveraged its structural features to develop derivatives with enhanced binding affinity to target enzymes and receptors. For instance, studies have demonstrated its utility in creating inhibitors for various enzymes involved in metabolic pathways. These inhibitors have shown potential in treating conditions such as diabetes and hyperlipidemia by modulating key metabolic processes.

The reactivity of Propanedioic acid, methyl-, bis(2,4,6-trichlorophenyl) ester also makes it a valuable building block in organic synthesis. Its ability to undergo nucleophilic substitution reactions allows for the introduction of diverse functional groups, enabling the construction of complex molecular architectures. This versatility has been exploited in the synthesis of polymers and advanced materials where precise control over molecular structure is crucial.

Recent research has also explored the use of this compound in catalysis. The electron-withdrawing nature of the 2,4,6-trichlorophenyl groups facilitates its role as a ligand in transition metal-catalyzed reactions. Such catalytic systems have been employed in cross-coupling reactions that are pivotal in constructing carbon-carbon bonds essential for drug synthesis. The efficiency and selectivity offered by these catalytic processes underscore the importance of compounds like Propanedioic acid, methyl-, bis(2,4,6-trichlorophenyl) ester in modern synthetic methodologies.

The pharmacological potential of this compound has not been fully explored but preliminary studies suggest that it may exhibit properties beneficial in therapeutic applications. The structural motifs present in its molecule are reminiscent of known bioactive scaffolds, indicating that further investigation could uncover novel pharmacological activities. This aligns with the broader trend in medicinal chemistry where structural analogs are synthesized to improve upon existing drugs.

The synthesis of Propanedioic acid, methyl-, bis(2,4,6-trichlorophenyl) ester involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the chlorination of phenol derivatives followed by esterification reactions. These steps require careful optimization to ensure high yields and purity. Advances in synthetic techniques have enabled more efficient and scalable production methods for this compound.

The environmental impact and safety considerations are also important aspects when dealing with halogenated compounds like this one. While these compounds offer numerous benefits in synthetic chemistry and drug development, their handling must be done with appropriate precautions to minimize environmental release and ensure worker safety. Regulatory guidelines and best practices must be followed to ensure responsible use.

In conclusion, Propanedioic acid, methyl-, bis(2,4,6-trichlorophenyl) ester(CAS No.15781-71-2) is a versatile compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules and advanced materials. As research continues to uncover new applications for this compound, Propanedioic acid,methyl-,bis(2, 4, 6-trichlorophenyl)ester will undoubtedly play an increasingly important role in shaping future developments in chemical biology and medicine.